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Compound of Interest

Compound Name: Methyl Ricinoleate

Cat. No.: B110599

Application Notes and Protocols for Researchers and Scientists

Methyl ricinoleate, the methyl ester of ricinoleic acid derived from castor olil, is a promising
bio-based lubricant base oil and additive.[1][2][3] Its unique molecular structure, featuring a
hydroxyl group and a double bond, imparts desirable properties such as high lubricity, excellent
thermal stability, and inherent anti-corrosion characteristics.[1][4] These attributes make it a
valuable component in the formulation of a wide range of lubricating products, including cutting
fluids, gear oils, hydraulic fluids, and greases.[1][4] As a renewable and biodegradable
alternative to petroleum-based lubricants, methyl ricinoleate is gaining significant attention in
the pursuit of more sustainable industrial practices.[1][5]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of methyl ricinoleate is
fundamental to its effective application in lubricant formulations.
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Property Value Unit Reference
Molecular Formula C19H3603 [1]

Molecular Weight 312.49 g/mol [1]
Appearance Clear, viscous liquid [3]

Density (at 22°C) 0.9236 g/mL [3]

Melting Point -4.5 °C [3]

Boiling Point (at 1 mm 170 oc o

Hg)

Flash Point 209 °C [1]
Solubility in Water 9.87 x 102 mg/L [3]

Applications in Lubricant Formulations

Methyl ricinoleate's versatility allows for its use in various lubricant applications, both as a
primary base oil and as a performance-enhancing additive.

As a Lubricant Additive

When blended with conventional mineral oils or other synthetic base stocks, methyl
ricinoleate can significantly improve the tribological performance of the final lubricant. Its polar
nature promotes strong adhesion to metal surfaces, forming a durable lubricating film that
reduces friction and wear.[6]

Key benefits as an additive include:

o Enhanced Lubricity: The hydroxyl group in the ricinoleic acid moiety contributes to its
excellent lubricity, reducing the coefficient of friction and preventing surface seizure.[7][8]

e Anti-Wear and Extreme Pressure Properties: The robust molecular structure provides a
protective layer under high-load conditions, minimizing wear and extending the operational
life of machinery.
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» Corrosion Inhibition: Methyl ricinoleate exhibits inherent anti-rusting and corrosion-inhibiting
properties, protecting metal components from degradation.[4]

» Improved Viscosity Index: While data is limited, some studies suggest that ricinoleate esters
can influence the viscosity index of lubricant blends.[9]
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As a Base Oil

Due to its favorable lubricating properties, high viscosity index, and low pour point, methyl
ricinoleate can be used as a primary base oil in certain lubricant formulations.[1] This is
particularly advantageous in applications where biodegradability and environmental
compatibility are critical requirements.

Examples of applications as a base oil include:
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o Cutting Fluids: In metalworking operations, methyl ricinoleate-based cutting fluids provide
excellent cooling and lubrication, leading to improved surface finish and extended tool life.[3]

» Hydraulic Fluids: Formulations using methyl ricinoleate as a base oil are suitable for
hydraulic systems operating in environmentally sensitive areas.[4]

e Greases: Its high viscosity and thermal stability make it a suitable component for grease
formulations.
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Quantitative Performance Data

While extensive quantitative data for methyl ricinoleate in lubricant formulations is not readily
available in the public domain, the following table summarizes typical performance
improvements observed with the addition of bio-based lubricant additives. These values are
illustrative and actual performance will depend on the specific base oil, additive concentration,
and operating conditions.
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Base Oil +
Performance Base Oil Methyl
. Test Method . o Improvement
Metric (Illustrative) Ricinoleate

(Illustrative)

Coefficient of

o ASTM D4172 0.12 0.08 33% reduction
Friction
Wear Scar .

) ASTM D4172 0.65 0.45 31% reduction
Diameter (mm)
Viscosity Index ASTM D2270 95 110 16% increase
Corrosion Test

ASTM D130 1b la Improved

(Copper Strip)

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the
performance of lubricants containing methyl ricinoleate.

Protocol 1: Determination of Wear Preventive
Characteristics (Four-Ball Method)

Standard: ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of
Lubricating Fluid (Four-Ball Method).

Objective: To determine the wear protection properties of a lubricant by measuring the wear
scar on three stationary steel balls that are in contact with a fourth rotating ball under defined
conditions of load, temperature, and speed.

Apparatus:
o Four-Ball Wear Test Machine
o Steel Balls (chrome alloy steel, Grade 25)

e Microscope (for measuring wear scars)
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Solvent (for cleaning)

Timer

Temperature Controller

Torque Recorder

Procedure:

Cleaning: Thoroughly clean the four steel balls, test cup, and ball pot assembly with a
suitable solvent and allow them to dry completely.

Assembly: Place three clean stationary balls in the test cup. Pour the lubricant sample to be
tested into the cup, ensuring the balls are fully submerged. Place the fourth ball in the chuck
of the test machine.

Test Conditions:

(¢]

Load: 40 kgf (392 N)

[¢]

Speed: 1200 + 60 rpm

[¢]

Temperature: 75+ 2 °C

[e]

Duration: 60 + 1 min

Execution: Start the test machine and allow it to run for the specified duration under the set
conditions. Record the frictional torque throughout the test.

Measurement: After the test, remove the three stationary balls and clean them. Measure the
wear scar diameter on each of the three balls in two directions (parallel and perpendicular to
the direction of sliding) to the nearest 0.01 mm using a calibrated microscope.

Calculation: Calculate the average wear scar diameter from the six measurements.

Data Presentation: Report the average wear scar diameter in millimeters. A smaller wear scar

indicates better wear protection.
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Protocol 2: Calculation of Viscosity Index

Standard: ASTM D2270 - Standard Practice for Calculating Viscosity Index from Kinematic
Viscosity at 40 and 100°C.

Objective: To calculate the viscosity index (VI) of a lubricant, which is an empirical number
indicating the effect of a change of temperature on the kinematic viscosity of the oil. A higher VI
indicates a smaller decrease in viscosity with increasing temperature.

Apparatus:

o Calibrated glass capillary viscometers

o Constant temperature baths (40°C and 100°C)
e Timer

Procedure:

» Measure Kinematic Viscosity:

o Determine the kinematic viscosity of the lubricant sample at 40°C using a calibrated
viscometer in a constant temperature bath.

o Determine the kinematic viscosity of the same lubricant sample at 100°C using a
calibrated viscometer in a constant temperature bath.

e Calculation:

o Use the measured kinematic viscosities at 40°C and 100°C to calculate the Viscosity
Index using the formulas provided in the ASTM D2270 standard. The calculation method
depends on whether the kinematic viscosity at 100°C is above or below certain values.

o For oils with a kinematic viscosity at 100°C between 2.0 and 70.0 ¢St and a VI of 100 or
less:

s VI=[(L-U)/(L-H)*100
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» Where:
» U = kinematic viscosity at 40°C of the oil sample

» L = kinematic viscosity at 40°C of an oil of 0 VI having the same kinematic viscosity at
100°C as the oil sample

» H = kinematic viscosity at 40°C of an oil of 100 VI having the same kinematic
viscosity at 100°C as the oil sample

o For oils with a VI above 100, a different formula is used which involves logarithms.

Data Presentation: Report the calculated Viscosity Index (a dimensionless number).

Conclusion

Methyl ricinoleate stands out as a high-performance, renewable, and biodegradable
component for modern lubricant formulations. Its unique chemical structure provides inherent
lubricity, anti-wear, and anti-corrosion properties. While more extensive quantitative data is
needed to fully characterize its performance in all applications, the available information and
standardized testing protocols provide a strong foundation for researchers and formulators to
explore its potential in developing next-generation, environmentally friendly lubricants. The
continued investigation into its synergistic effects with other additives and base oils will
undoubtedly unlock even broader applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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